Cas no 52323-93-0 (Benzene, 1-(methylsulfonyl)-4-(methylthio)-)

• Product Name: Benzene, 1-(methylsulfonyl)-4-(methylthio)-
• CAS No: 52323-93-0
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 359911
• PubChem ID: 4401629
• Update Time: 2025-04-19

Benzene, 1-(methylsulfonyl)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylsulfonyl)-4-(methylthio)-
• 1-methylsulfanyl-4-methylsulfonylbenzene
• 1-Methanesulfonyl-4-methylsulfanyl-benzene
• DTXSID10402874
• WQSQZIZWXMYQGN-UHFFFAOYSA-N
• SCHEMBL2991047
• 52323-93-0

• Inchi： 1S/C8H10O2S2/c1-11-7-3-5-8(6-4-7)12(2,9)10/h3-6H,1-2H3
• InChI Key： WQSQZIZWXMYQGN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)SC)(=O)=O

Computed Properties

• Exact Mass: 202.0123
• Monoisotopic Mass: 202.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds